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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the

research compound ER-464195-01. All personnel must review this guide thoroughly before

handling the compound.

Compound Information
ER-464195-01 is a specific, orally active inhibitor of Calreticulin (CRT) binding to integrin α

subunits. It is intended for research use only and is not for human or veterinary use.[1]
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Property Value

IUPAC Name

1-propyl-4-(2-(3,3,5,5-

tetramethylcyclohexyl)phenyl)piperazine

hydrochloride

Synonyms ER-464195-01 HCl, ER 464195-01

CAS Number 859218-37-4 (HCl)

Molecular Formula C₂₃H₃₉ClN₂

Molecular Weight 379.03 g/mol

Table 1: Physicochemical Properties of ER-464195-01

Personal Protective Equipment (PPE)
As a precautionary measure for a compound with an incomplete toxicological profile, the

following minimum PPE is mandatory when handling ER-464195-01.

PPE Category Specification Rationale

Hand Protection
Double-layered disposable

nitrile gloves.

To provide robust protection

against incidental skin contact.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.

To protect eyes from splashes

or airborne particles of the

compound.

Body Protection
A knee-length laboratory coat

with long sleeves.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended if handling

the compound as a powder

outside of a certified chemical

fume hood or if aerosolization

is possible.

To prevent inhalation of the

compound.
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Table 2: Recommended Personal Protective Equipment for ER-464195-01

Handling and Storage
Storage:

Short-term (days to weeks): Store in a dry, dark location at 0-4°C.[1]

Long-term (months to years): Store at -20°C.[1]

Handling:

Handle ER-464195-01 in a well-ventilated area, preferably within a certified chemical fume

hood, especially when handling the solid form to avoid dust formation.

Avoid direct contact with skin, eyes, and clothing.

Prevent inhalation of dust or aerosols.

Wash hands thoroughly after handling.

Disposal Plan
Dispose of ER-464195-01 and any contaminated materials as hazardous chemical waste.

Waste Type Disposal Procedure

Unused Compound
Collect in a clearly labeled, sealed container for

hazardous waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves)
Dispose of in a designated hazardous waste

container immediately after use.

Empty Containers

Rinse thoroughly with a suitable solvent. The

first rinseate must be collected as hazardous

waste. Subsequent disposal of the container

should follow institutional guidelines.
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Table 3: Disposal Guidelines for ER-464195-01

Experimental Protocols
In Vivo Dextran Sodium Sulfate (DSS)-Induced Colitis Mouse Model

This protocol is based on a study demonstrating the therapeutic effects of ER-464195-01 in a

mouse model of inflammatory bowel disease[2][3].

Workflow:
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Colitis Induction

Treatment

Monitoring & Analysis

Administer 2% DSS in drinking water for 5 days

Administer ER-464195-01 (5 mg/kg, p.o.) daily for 6 days

Initiate treatment after induction period

Daily monitoring of body weight and disease activity index (DAI)

At day 6, collect colon tissue for length measurement and histological analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15279959/docs#essential-safety-and-operational-
guide-for-handling-er-464195-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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